Cas no 647832-04-0 (2(5H)-Furanone, 5-(3-bromophenoxy)-3,4-dichloro-)

• Product name: 2(5H)-Furanone, 5-(3-bromophenoxy)-3,4-dichloro-
• CAS No: 647832-04-0
• MF: C₁₀H₅BrCl₂O₃
• MW: 323.954900503159
• CID: 417214
• PubChem ID: 11209518

2(5H)-Furanone, 5-(3-bromophenoxy)-3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 5-(3-bromophenoxy)-3,4-dichloro-
• 2-(3-bromophenoxy)-3,4-dichloro-2H-furan-5-one
• SCHEMBL6325470
• DTXSID40458889
• 647832-04-0

• Inchi： InChI=1S/C10H5BrCl2O3/c11-5-2-1-3-6(4-5)15-10-8(13)7(12)9(14)16-10/h1-4,10H
• InChI Key： YDGDKQDWTINIEA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)Br)OC2C(=C(C(=O)O2)Cl)Cl

Computed Properties

• Exact Mass: 321.87991g/mol
• Monoisotopic Mass: 321.87991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų